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Compound of Interest

Compound Name: Nitrazine

CAS No.: 80155-82-4

Cat. No.: B1667657

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on identifying and resolving false positive results with the nitrazine
test.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the nitrazine test?

The nitrazine test is a pH-based assay used to detect the presence of amniotic fluid.[1][2][3]

Normal vaginal pH is acidic, typically ranging from 4.5 to 6.0.[2][4][5] Amniotic fluid, in contrast,

is alkaline, with a pH of 7.1 to 7.3.[2][4][5] The nitrazine paper contains phenaphthazine dye,

which changes color in response to pH. In the presence of alkaline amniotic fluid (pH > 6.5),

the paper will turn from yellow or olive green to a distinct blue or blue-green color.[4][6]

Q2: What are the common causes of a false positive nitrazine test?

A false positive result can occur when substances other than amniotic fluid elevate the vaginal

pH. The most common interfering substances include:
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Blood contamination: Blood has a pH of approximately 7.4 and can cause the nitrazine
paper to turn blue.[5][7]

Semen: Semen is alkaline and can lead to a false positive result.[4][5][7]

Bacterial Vaginosis (BV) and other infections: Certain vaginal infections, such as bacterial

vaginosis and trichomoniasis, can increase the vaginal pH, leading to a false positive.[4][8]

Alkaline Antiseptics or Lubricants: The presence of alkaline antiseptic solutions or some

lubricants can interfere with the test and produce a false positive.[7][8][9]

Urine: While typically acidic, alkaline urine can in some instances cause a false positive

result.[10]

Q3: How accurate is the nitrazine test?

The accuracy of the nitrazine test can vary depending on the clinical scenario. Studies have

reported a wide range for its sensitivity and specificity. For instance, some studies report a

sensitivity of up to 93.3%.[8] Another study found the nitrazine test to have a sensitivity of

87.5% and a specificity of 100%.[4] However, other research indicates that the sensitivity and

specificity can be lower, with some studies reporting sensitivity between 77-90% and specificity

between 77-100%.[1] The presence of interfering substances significantly impacts its accuracy.

Troubleshooting Guide for False Positive Nitrazine
Tests
If a false positive nitrazine test is suspected, a systematic approach is necessary to identify the

cause and confirm the presence of amniotic fluid.

Step 1: Initial Assessment and Review of Pre-analytical
Factors
Before repeating the test or moving to confirmatory assays, review the following:

Recent intercourse: Inquire about recent sexual activity, as semen can cause a false

positive.
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Vaginal bleeding: Visually inspect for the presence of blood.

Use of vaginal products: Determine if any lubricants, douches, or medications have been

used.

Signs of infection: Check for clinical signs of bacterial vaginosis or other infections.

Step 2: Repeat Nitrazine Test Under Optimal Conditions
If any of the above factors are present, attempt to obtain a sample with minimal contamination.

A sterile speculum examination can help to visualize the cervical os and collect a clean sample

of fluid.[11]

Step 3: Perform Confirmatory Tests
If the repeat nitrazine test is still positive and a false positive is suspected, proceed with more

specific confirmatory tests.

Fern Test: This test involves examining dried vaginal fluid under a microscope. Amniotic fluid,

due to its salt and estrogen content, will form a characteristic "fern-like" crystal pattern upon

drying.[12][13] This pattern is not typically seen with other substances that can cause a false

positive nitrazine test.

Placental Alpha-Microglobulin-1 (PAMG-1) Immunoassay (e.g., AmniSure®): This is a highly

sensitive and specific test that detects PAMG-1, a protein found in high concentrations in

amniotic fluid and at very low levels in normal cervicovaginal discharge.[14][15] This test is

less likely to be affected by blood or other contaminants.[14]

Data on Test Performance
The following table summarizes the reported sensitivity and specificity of the nitrazine test

compared to the AmniSure (PAMG-1) test.

Test Sensitivity Specificity

Nitrazine Test 77-97%[1][16] 16-100%[4][16]

AmniSure® (PAMG-1) Test 97.5-99.44%[9][16] 98.1-100%[9][14]
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Experimental Protocols
Nitrazine Test Protocol

Specimen Collection: Using a sterile cotton swab, obtain a sample of fluid from the posterior

vaginal fornix.[6]

Application: Apply the swab to the nitrazine paper.[6]

Interpretation: Immediately observe the color change.[6]

Yellow to olive green (pH 5.0-6.0): Negative result, membranes likely intact.[6]

Blue-green to deep blue (pH 6.5-7.5): Positive result, membranes may be ruptured.[6]

Fern Test Protocol
Specimen Collection: Obtain a sample of vaginal fluid using a sterile swab, preferably from

the posterior fornix during a sterile speculum examination.[11][12]

Slide Preparation: Apply a thin smear of the collected fluid onto a clean glass slide.[17][18]

Drying: Allow the slide to air dry completely for at least 5-10 minutes. Do not heat to dry.[11]

[13][18]

Microscopic Examination: Examine the slide under a low-power microscope.[12]

Interpretation:

Positive: Presence of a delicate, branching, fern-like pattern of crystals.[12]

Negative: Absence of ferning; may see cellular debris or other non-crystalline patterns.

AmniSure® (PAMG-1) Test Protocol
Specimen Collection: Insert the sterile polyester swab into the vagina to a depth of 5-7 cm

and leave it in place for one minute.[10][19]
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Elution: Place the swab into the solvent vial and rotate it for one minute to elute the sample.

[10][19]

Test Strip Insertion: Remove the swab and place the test strip into the solvent vial.

Interpretation: Read the results after the specified time in the manufacturer's instructions.

The appearance of two lines indicates a positive result for PAMG-1.
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Caption: Troubleshooting workflow for a positive nitrazine test.
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Caption: Chemical principle of the nitrazine test based on pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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